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Compound of Interest

1-Methyl-4-(4-
Compound Name:
nitrophenyl)piperazine

Cat. No.: B098782

An In-Depth Technical Guide to 1-Methyl-4-(4-nitrophenyl)piperazine

This document provides a detailed overview of the core physicochemical properties of 1-
Methyl-4-(4-nitrophenyl)piperazine, a compound of interest for researchers, scientists, and
professionals in the field of drug development. The information is presented to facilitate easy
access and comparison for experimental design and analysis.

Core Molecular Data

The fundamental molecular characteristics of 1-Methyl-4-(4-nitrophenyl)piperazine are
summarized below. This data is essential for stoichiometric calculations, solution preparation,
and analytical characterization.

Parameter Value Reference
Molecular Formula C11H15N302 [1112][3]
Molecular Weight 221.26 g/mol [11[3]

Structural and Logical Representation

To understand the arrangement of the constituent parts of 1-Methyl-4-(4-
nitrophenyl)piperazine, a logical diagram is provided. This visualization illustrates the key
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functional groups and their connectivity within the molecule's framework.

Methyl Group (CHs) Nitro Group (NO2)

Click to download full resolution via product page
Logical relationship of 1-Methyl-4-(4-nitrophenyl)piperazine components.

Experimental Protocols

While this document focuses on the core molecular data, any experimental determination of the
molecular weight would typically involve standard analytical techniques such as mass
spectrometry.

Mass Spectrometry (lllustrative Protocol):

Sample Preparation: A dilute solution of 1-Methyl-4-(4-nitrophenyl)piperazine is prepared

in a suitable volatile solvent (e.g., methanol or acetonitrile).

« lonization: The sample is introduced into the mass spectrometer and ionized using an
appropriate method, such as Electrospray lonization (ESI) or Atmospheric Pressure
Chemical lonization (APCI).

e Mass Analysis: The ionized molecules are separated based on their mass-to-charge ratio
(m/z) by a mass analyzer (e.g., quadrupole, time-of-flight).

» Detection: The detector records the abundance of ions at each m/z value, generating a mass
spectrum.
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o Data Analysis: The molecular weight is determined from the m/z value of the molecular ion
peak [M+H]* or other relevant adducts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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